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Compound of Interest

Compound Name: 6-Methyl-2-heptanol

Cat. No.: B049919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 6-
Methyl-2-heptanol, a significant organic compound with applications in various scientific

domains. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Physicochemical Data of 6-Methyl-2-heptanol
The boiling point and density are critical parameters for the handling, purification, and

application of 6-Methyl-2-heptanol. The following table summarizes the reported values for

these properties.
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Property Value Conditions

Boiling Point 171-175 °C @ 760 mmHg[1][2]

80-82 °C @ 12 mmHg[2]

66 °C @ 20 mmHg[2]

Density 0.803 g/mL @ 25 °C[2][3]

0.816-0.820 g/mL @ 20 °C[1]

0.82 g/mL @ 20/20 °C[4]

0.807 g/mL Not Specified[5]

Experimental Protocols
Accurate determination of the boiling point and density of 6-Methyl-2-heptanol is essential for

its characterization and use in research and development. The following sections detail

standardized methodologies for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For volatile organic liquids like 6-Methyl-2-heptanol, the distillation method is a

standard approach.

Methodology based on ASTM D1078: Standard Test Method for Distillation Range of Volatile

Organic Liquids

This method determines the distillation (boiling) range of volatile organic liquids.[2][6][7][8]

Apparatus:

Distillation flask

Condenser

Heating mantle or oil bath
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Calibrated thermometer or temperature probe

Receiving graduated cylinder

Boiling chips

Procedure:

A measured volume of the 6-Methyl-2-heptanol sample is placed in the distillation flask

along with boiling chips to ensure smooth boiling.

The flask is connected to the condenser, and the thermometer is positioned so that the top of

the bulb is level with the bottom of the side arm of the flask.

The sample is heated, and the vapor is allowed to rise and pass into the condenser.

The temperature at which the first drop of condensate falls from the condenser into the

receiving cylinder is recorded as the initial boiling point.

Heating is continued, and the temperature is recorded as a function of the volume of distillate

collected.

The final boiling point, or dry point, is the maximum temperature reached during the

distillation.

The observed boiling point is corrected for atmospheric pressure.

Determination of Density
Density is a fundamental physical property defined as mass per unit volume. For liquids, a

digital density meter provides a precise and efficient measurement.

Methodology based on ASTM D4052: Standard Test Method for Density, Relative Density, and

API Gravity of Liquids by Digital Density Meter

This test method covers the determination of the density and relative density of liquids that can

be handled in a normal fashion as liquids at the test temperatures.[1][3][4][5][9]
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Apparatus:

Digital density meter with an oscillating U-tube

Syringes for sample injection (manual or automated)

Thermostatically controlled bath or Peltier element for temperature control

Procedure:

The digital density meter is calibrated using two reference standards of known density,

typically dry air and deionized water.

The temperature of the measuring cell is set to the desired value (e.g., 20 °C or 25 °C) and

allowed to stabilize.

A small volume of the 6-Methyl-2-heptanol sample is introduced into the oscillating U-tube.

Care is taken to avoid the presence of air bubbles in the sample cell.

The instrument measures the period of oscillation of the U-tube containing the sample.

The density of the sample is calculated from the oscillation period using the instrument's

calibration constants.

The measurement is typically repeated to ensure repeatability.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid organic compound such as 6-Methyl-2-heptanol.

Caption: Workflow for determining the boiling point and density of 6-Methyl-2-heptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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